Cas no 2728408-23-7 (rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2728408-23-7
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 6499954
• PubChem ID: 165736734
• Update Time: 2025-07-18

rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37136928
• Z5377707104
• 2728408-23-7
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H20FNO4/c1-15(2,3)22-14(21)18-9-12(11-7-5-4-6-8-11)16(17,10-18)13(19)20/h4-8,12H,9-10H2,1-3H3,(H,19,20)/t12-,16+/m0/s1
• InChI Key： FAAXWZCZQKRVKZ-BLLLJJGKSA-N
• SMILES： F[C@]1(C(=O)O)CN(C(=O)OC(C)(C)C)C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid

Professional Introduction to rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic Acid (CAS No. 2728408-23-7)

Rac-(3R,4S-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid, CAS No. 2728408-23-7) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a fluoro substituent and a tert-butoxy protecting group, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The synthesis and characterization of rac-(3R,4S-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid(3R,4S) configuration, is crucial for its biological activity. This configuration has been shown to enhance binding affinity and selectivity in various pharmacological targets, making it a preferred scaffold for drug design.

In recent years, there has been a growing interest in the use of fluorinated pyrrolidine derivatives as bioactive molecules. The introduction of a fluoro atom into the pyrrolidine core can significantly alter the electronic properties and metabolic stability of the molecule. This modification has been widely employed to improve drug-like properties such as lipophilicity, solubility, and metabolic resistance. Rac-(3R,4S-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid

The use of tert-butoxy carbonyl (Boc) protecting groups in this compound is another critical aspect of its design. The Boc group not only provides stability during synthetic transformations but also allows for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step syntheses where orthogonal protection-deprotection strategies are required. The presence of both the Boc group and the fluoro substituent makes rac-(3R,4S-1-[(tert-butoxy)carboxylic acid]-
3-fluoro
4-phenylpyrrolidine
3-carboxylic acid

The application of rac-(

_{^{CAS No. 2728408-23-7}}) in medicinal chemistry has been further explored in several cutting-edge research studies. For instance, recent investigations have highlighted its role as a precursor in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The unique stereochemistry and electronic properties imparted by the _^fluoro> and _{^{tert-butoxy> carbonyl groups contribute to enhanced binding interactions with target enzymes.}}

In addition to its applications in oncology, rac-() has shown promise in the treatment of neurological disorders. Studies have demonstrated that fluorinated pyrrolidine derivatives can modulate neurotransmitter systems by acting on specific receptor subtypes. The precise stereochemical arrangement at the (3R,4S)> position appears to be key for achieving optimal pharmacological effects without off-target side effects.

The synthetic methodologies for preparing rac-() have also seen significant advancements. Modern techniques such as asymmetric hydrogenation and enzymatic resolution have enabled more efficient and scalable production processes. These improvements are essential for meeting the increasing demand for high-quality intermediates in drug discovery programs.

The future prospects for rac-() are promising, with ongoing research focusing on expanding its therapeutic applications and optimizing its synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved efficacy and safety profiles.

In conclusion, rac-() stands as a testament to the innovative potential of fluorinated pyrrolidine chemistry in addressing unmet medical needs. Its unique structural attributes make it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics across multiple disease areas.